![molecular formula C11H13NO2 B3003012 [1-(2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine CAS No. 221137-44-6](/img/structure/B3003012.png)
[1-(2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[1-(2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine” is a chemical compound with the molecular formula C11H13NO2 . It is also known by other names such as 1-(1,3-dioxaindan-5-yl)cyclopropyl]methanamine and 1-(1,3-BENZODIOXOL-5-YL)-CYCLOPROPANEMETHANAMINE .
Molecular Structure Analysis
The molecular structure of “[1-(2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine” includes a total of 31 bonds. There are 17 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 2 ether (aromatic) .Scientific Research Applications
Anticancer Activity
Compounds with the 1,3-benzodioxol-5-yl moiety have been reported to exhibit anticancer properties. A study designed a series of 1-benzo[1,3]dioxol-5-yl-indoles with 3-N-fused heteroaryl moieties based on their anticancer activity .
Antioxidant Activity
The 1,3-benzodioxole ring system is known to be a part of many natural and synthetic compounds that show a broad spectrum of biological activity, including antioxidant properties .
Sedative and Hypotensive Effects
Compounds containing a 1,3-benzodioxole moiety have been reported to possess sedative and hypotensive effects .
Anticonvulsant Properties
The presence of the 1,3-benzodioxole structure in compounds is associated with anticonvulsant activities .
Antibacterial and Antitumor Effects
The structural fragment of 1,3-benzodioxole in compounds contributes to their antibacterial and antitumor activities .
Spasmolytic Actions
Such compounds are also known for their spasmolytic actions due to the 1,3-benzodioxole ring system .
Metabolic Process Involvement
Derivatives of the benzodioxol family are investigated for their role in metabolic processes such as the conversion of starch into sugars by alpha-amylase .
Structural Analysis and Crystallography
Research has been conducted on the crystal structure of compounds with the benzodioxol moiety to understand their chemical behavior and potential applications .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and transporters in the brain .
Mode of Action
It is likely that the compound interacts with its targets, leading to changes in cellular function .
Biochemical Pathways
Similar compounds have been found to affect various biochemical pathways, leading to downstream effects .
Pharmacokinetics
Similar compounds have been found to have various pharmacokinetic properties that impact their bioavailability .
Result of Action
Similar compounds have been found to have various effects at the molecular and cellular level .
properties
IUPAC Name |
[1-(1,3-benzodioxol-5-yl)cyclopropyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c12-6-11(3-4-11)8-1-2-9-10(5-8)14-7-13-9/h1-2,5H,3-4,6-7,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZJFNNGJVCPBTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CN)C2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.